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Compound of Interest

Compound Name: 9-Eicosyne

CAS No.: 71899-38-2

Cat. No.: B14457290

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis, purification, and analytical

characterization of 9-Eicosyne, a long-chain internal alkyne. The information herein is intended

to guide researchers in establishing a robust analytical standard for use in various scientific

applications, including drug development and metabolic studies.

Physicochemical Properties of 9-Eicosyne
A comprehensive understanding of the physicochemical properties of 9-Eicosyne is

fundamental for its application as an analytical standard.
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Property Value Source

Molecular Formula C₂₀H₃₈ --INVALID-LINK--

Molecular Weight 278.52 g/mol --INVALID-LINK--

CAS Number 71899-38-2 --INVALID-LINK--

Appearance
Colorless to light yellow liquid

or solid
General knowledge

Boiling Point
351.3 °C at 760 mmHg

(estimated)
--INVALID-LINK--

Melting Point Not precisely determined General knowledge

Solubility

Insoluble in water; soluble in

organic solvents (e.g., hexane,

dichloromethane, ethyl

acetate)

General knowledge

logP 9.9 (estimated) --INVALID-LINK--

Synthesis and Purification of 9-Eicosyne
The following protocol describes a reliable method for the synthesis of 9-Eicosyne via the

alkylation of a terminal alkyne.[1][2]

Synthesis Workflow
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Synthesis of 9-Eicosyne

1-Decyne Sodium Decynide
Deprotonation

Sodium Amide (NaNH2)
in liquid NH3

Crude 9-EicosyneAlkylation (SN2)

1-Bromodecane

Purification Workflow

Crude 9-Eicosyne Column Chromatography
(Silica Gel, Hexane)

Purity Assessment
(GC-MS)

Pure 9-Eicosyne
(>99%)
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Stability Study Design

Prepare & Characterize
9-Eicosyne Standard

Store at Different Conditions
(Long-term, Accelerated, Forced Degradation)

Analyze at Time Points
(GC-MS, HPLC)

Evaluate Purity & Degradation

Establish Retest Period

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Analytical
Standard of 9-Eicosyne]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14457290/docs#application-notes-and-protocols-for-
the-analytical-standard-of-9-eicosyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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